Cas no 957205-14-0 (Bromo-PEG5-alcohol)

Bromo-PEG5-alcohol is a heterobifunctional PEG derivative featuring a bromo group at one terminus and a hydroxyl group at the other, separated by a pentaethylene glycol (PEG5) spacer. This compound is particularly useful in bioconjugation and linker chemistry, where the bromo group serves as a reactive handle for nucleophilic substitution reactions, while the hydroxyl group allows for further functionalization or solubility enhancement. The PEG spacer improves aqueous solubility and reduces immunogenicity, making it suitable for applications in drug delivery, protein modification, and polymer synthesis. Its well-defined structure and dual reactivity make Bromo-PEG5-alcohol a versatile intermediate in synthetic and biomedical research.

Bromo-PEG5-alcohol structure

Product Name:Bromo-PEG5-alcohol

CAS No:957205-14-0

MF:C₁₀H₂₁BrO₅

MW:301.174743413925

MDL:MFCD18252202

CID:2188951

PubChem ID:77078419

Update Time:2025-06-07

Bromo-PEG5-alcohol Chemical and Physical Properties

Names and Identifiers

- 14-Bromo-3,6,9,12-tetraoxatetradecan-1-ol
- 14-Bromo-3,6,9,12-tetraoxatetradecan-1-ol (ACI)
- Bromo-PEG5-alcohol
- BP-21691
- AKOS027339785
- SCHEMBL18305845
- 2-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethoxy]ethanol
- DB-311715
- 957205-14-0
- HY-141214
- F12290
- AS-47145
- Br-PEG5-OH
- SY273172
- 3,6,9,12-Tetraoxatetradecan-1-ol, 14-bromo-
- MFCD18252202
- CS-0114931
- MDL： MFCD18252202
- Inchi： 1S/C10H21BrO5/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h12H,1-10H2
- InChI Key： ZXJWAHSKDNOZCY-UHFFFAOYSA-N
- SMILES： BrCCOCCOCCOCCOCCO

Computed Properties

Exact Mass: 300.05724g/mol
Monoisotopic Mass: 300.05724g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 13
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 57.2Å²

Experimental Properties

Density: 1.310±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (367 g/l) (25 º C),

Bromo-PEG5-alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21691-250mg	Bromo-PEG5-alcohol	957205-14-0	98%	250mg	3562CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21691-500mg	Bromo-PEG5-alcohol	957205-14-0	98%	500mg	6127CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21691-1g	Bromo-PEG5-alcohol	957205-14-0	98%	1g	10687CNY	2021-05-07
Apollo Scientific	BIPG1327-250mg	Bromo-PEG5-alcohol	957205-14-0		250mg	£360.00	2023-09-01
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBP-14-250mg	Br-PEG5-OH	957205-14-0	>98.00%	250mg	¥670.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBP-14-500mg	Br-PEG5-OH	957205-14-0	>98.00%	500mg	¥980.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BBP-14-1g	Br-PEG5-OH	957205-14-0	>98.00%	1g	¥1370.0	2023-09-19
abcr	AB481813-250 mg	Bromo-PEG5-alcohol; 95%	957205-14-0		250mg	€310.60	2023-06-15
abcr	AB481813-1 g	Bromo-PEG5-alcohol; 95%	957205-14-0		1g	€713.50	2023-06-15
TRC	B751255-10mg	Bromo-PEG5-alcohol	957205-14-0		10mg	$ 70.00	2022-06-06

Bromo-PEG5-alcohol Production Method

Production Method 1

155130-15-7

957205-14-0

Reaction Conditions

1.1 Reagents: Tetrabutylammonium bromide , Potassium bromide Solvents: Acetone ; 10 h, 80 °C

Reference

: Preparation of biheterocyclic compound as semaphorin inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

4792-15-8

957205-14-0

Reaction Conditions

1.1 Reagents: Phosphorus tribromide ; 30 min, -10 °C; overnight, rt

Reference

: Self-Assembled Saccharide-Functionalized Amphiphilic Metallacycles as Biofilms Inhibitor via "Sweet Talking"

Tao, Guoqing; Ji, Tan; Wang, Ning; Yang, Guang; Lei, Xiaolai; et al, ACS Macro Letters, 2020, 9(1), 61-69